molecular formula C10H6Cl2N2O B8299155 4-chloro-5-(4-chlorophenyl)-2H-pyridazin-3-one

4-chloro-5-(4-chlorophenyl)-2H-pyridazin-3-one

Cat. No.: B8299155
M. Wt: 241.07 g/mol
InChI Key: CRIXYWLWBHYSAE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-chloro-5-(4-chlorophenyl)-2H-pyridazin-3-one is a useful research compound. Its molecular formula is C10H6Cl2N2O and its molecular weight is 241.07 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H6Cl2N2O

Molecular Weight

241.07 g/mol

IUPAC Name

5-chloro-4-(4-chlorophenyl)-1H-pyridazin-6-one

InChI

InChI=1S/C10H6Cl2N2O/c11-7-3-1-6(2-4-7)8-5-13-14-10(15)9(8)12/h1-5H,(H,14,15)

InChI Key

CRIXYWLWBHYSAE-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C2=C(C(=O)NN=C2)Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Benzyl-4-Chloro-5-(4-chloro-phenyl)-2H-pyridazin-3-one (3.19 g, 9.65 mmol) was dissolved in toluene (50 mL). Aluminum chloride (AlCl3, 3.22 g, 24.1 mmol) was then added and the reaction mixture was heated at 50° C. After 20 min, the reaction mixture was cooled to RT and then poured into ice-water (200 mL). The resultant solution was extracted with EtOAc (3×200 mL). The combined organic layers were washed with water (500 mL). The organic layer was dried (MgSO4), filtered and concentrated under reduced pressure. The residue was purified by column chromatography on silica gel using EtOAc to give the title compound, 4-chloro-5-(4-chlorophenyl)-2H-pyridazin-3-one (2.33 g) as a white solid. HPLC: 2.74 min.
Name
2-Benzyl-4-Chloro-5-(4-chloro-phenyl)-2H-pyridazin-3-one
Quantity
3.19 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
3.22 g
Type
reactant
Reaction Step Two
[Compound]
Name
ice water
Quantity
200 mL
Type
reactant
Reaction Step Three

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